Cas no 41429-16-7 (2-[4-(difluoromethoxy)phenyl]acetonitrile)

• Product Name: 2-[4-(difluoromethoxy)phenyl]acetonitrile
• CAS No: 41429-16-7
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• MDL: MFCD00236242
• CID: 328229
• PubChem ID: 2737018
• Update Time: 2025-04-19

2-[4-(difluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-(difluoromethoxy)-
• [4-(Difluoromethoxy)phenyl]acetonitrile
• 2-[4-(difluoromethoxy)phenyl]acetonitrile
• 4-(difluoromethoxy)Benzeneacetonitrile
• 4-(DIFLUOROMETHOXY)PHENYLACETONITRILE
• 2-(4-(difluoromethoxy)phenyl)acetonitrile
• 2-[4-(difluoromethoxy)phenyl]ethanenitrile
• 4-difluoromethoxy-benzyl cyanide
• EN300-13034
• SY062612
• AM61535
• 4-(Difluoromethoxy)benzyl cyanide
• CL9302
• MFCD00236242
• FT-0639713
• FS-1155
• Z89264969
• Benzeneacetonitrile, 4-(difluoromethoxy)-
• 41429-16-7
• DTXSID70371774
• HMS1749O08
• AKOS001094497
• CS-0100897
• SCHEMBL349208

• MDL： MFCD00236242
• Inchi： 1S/C9H7F2NO/c10-9(11)13-8-3-1-7(2-4-8)5-6-12/h1-4,9H,5H2
• InChI Key： LSFWUQCOTXRZHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CC#N)=CC=1)F

Computed Properties

• Exact Mass: 183.05000
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Boiling Point: 262.4°C at 760 mmHg
• PSA: 33.02000
• LogP: 2.35408

2-[4-(difluoromethoxy)phenyl]acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H319-H332
• Warning Statement： P280-P310-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：TOXIC
• Storage Condition：Sealed in dry,2-8°C